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Compound of Interest

Compound Name: 2-Acetyl-1-methylpyrrole

Cat. No.: B1200348 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of chemical

reagents is paramount. This guide provides essential safety and logistical information for the

use of 2-Acetyl-1-methylpyrrole, focusing on personal protective equipment (PPE),

operational procedures, and disposal plans to ensure a secure laboratory environment.

Immediate Safety and Handling Protocol
1. Engineering Controls: The First Line of Defense

Always handle 2-Acetyl-1-methylpyrrole in a well-ventilated area. A chemical fume hood is

strongly recommended to minimize the inhalation of vapors. Ensure that an eyewash station

and safety shower are readily accessible in the immediate work area.[1]

2. Personal Protective Equipment (PPE): Your Essential Barrier

Appropriate PPE must be worn at all times when handling this compound. This includes:

Eye and Face Protection: Chemical safety goggles are mandatory. For operations with a

higher risk of splashing, a face shield should be worn in addition to goggles.

Skin Protection:

Gloves: Chemical-resistant gloves are required. While specific breakthrough time data for

2-Acetyl-1-methylpyrrole is not readily available, nitrile or neoprene gloves are generally

recommended for protection against organic compounds. Always inspect gloves for any
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signs of degradation or perforation before use. Discard and replace gloves immediately if

they become contaminated.

Protective Clothing: A flame-resistant lab coat should be worn to protect against accidental

splashes and potential ignition.[2] For tasks with a higher risk of significant exposure,

consider additional protective clothing, such as an apron or coveralls.

Respiratory Protection: If working outside of a fume hood or in an area with inadequate

ventilation, a NIOSH-approved respirator with an organic vapor cartridge is necessary.[3][4]

[5] For environments where the concentration of vapors may exceed the respirator's

assigned protection factor, a higher level of respiratory protection, such as a full-face

respirator or a powered air-purifying respirator (PAPR), should be used.[6]

3. Storage and Handling:

Store 2-Acetyl-1-methylpyrrole in a tightly closed container in a cool, dry, and well-

ventilated area.

Keep the container away from heat, sparks, open flames, and other sources of ignition, as it

is a combustible liquid.[7]

Avoid contact with strong oxidizing agents.

Ground and bond containers when transferring material to prevent static discharge.[2]

Quantitative Safety Data
While specific occupational exposure limits for 2-Acetyl-1-methylpyrrole have not been

established by major regulatory bodies like OSHA or ACGIH, the following table summarizes

key physical and chemical properties relevant to its safe handling.
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Property Value Source

CAS Number 932-16-1

Molecular Formula C₇H₉NO

Molecular Weight 123.15 g/mol [8]

Appearance Colorless to yellowish liquid [9]

Boiling Point 200-202 °C (392-396 °F) [10]

Flash Point 68 °C (154.4 °F) - closed cup [11]

Density 1.04 g/mL at 25 °C (77 °F) [10]

Incompatible Materials Strong oxidizing agents [1]

Toxicity Data

Not classified as hazardous

under GHS. No safety concern

at current levels of intake when

used as a flavoring agent.

[8]

Emergency and Disposal Procedures
Spill Response:

In the event of a spill, follow these steps:

Evacuate: Immediately evacuate all non-essential personnel from the spill area.

Ventilate: Ensure the area is well-ventilated, if safe to do so.

Eliminate Ignition Sources: Remove all sources of heat, sparks, and open flames.

Containment: Wearing appropriate PPE, contain the spill using an inert absorbent material

such as vermiculite, sand, or earth. Do not use combustible materials like paper towels to

absorb the initial spill.

Cleanup: Carefully collect the absorbed material and place it into a suitable, labeled

container for hazardous waste disposal.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/2-Acetyl-1-methylpyrrole
https://www.chemimpex.com/products/43795
https://www.scientificlabs.co.uk/product/ester/W318418-SAMPLE-K
https://www.thegoodscentscompany.com/data/rw1035381.html
https://www.scientificlabs.co.uk/product/ester/W318418-SAMPLE-K
https://www.fishersci.com/store/msds?partNumber=AC252490250&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/2-Acetyl-1-methylpyrrole
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1200348?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Decontamination: Clean the spill area thoroughly with soap and water.

Disposal Plan:

All waste containing 2-Acetyl-1-methylpyrrole must be disposed of as hazardous waste.

Collect all contaminated materials (absorbents, gloves, etc.) in a clearly labeled, sealed

container.

Dispose of the waste through a licensed hazardous waste disposal company.

Follow all local, state, and federal regulations for the disposal of chemical waste. Do not

dispose of this chemical down the drain.[1]

Safe Handling Workflow
The following diagram illustrates the key steps for the safe handling of 2-Acetyl-1-
methylpyrrole, from preparation to disposal.
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Safe Handling Workflow for 2-Acetyl-1-methylpyrrole

Preparation

Handling

Cleanup & Disposal

Conduct Risk Assessment

Gather Appropriate PPE

Prepare Well-Ventilated Work Area

Dispense Chemical in Fume Hood

Perform Experiment

Decontaminate Equipment

Segregate Hazardous Waste

Dispose of Waste via Licensed Contractor

Click to download full resolution via product page

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1200348?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1200348?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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